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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key properties and analytical

methodologies related to Ethyl Acetoacetate-d5, a deuterated isotopologue of ethyl

acetoacetate. This document is intended to serve as a valuable resource for professionals in

research and development who utilize stable isotope-labeled compounds.

Core Molecular Data
Ethyl acetoacetate-d5 (EAA-d5) is a stable isotope-labeled version of ethyl acetoacetate,

where five hydrogen atoms have been replaced by deuterium. This isotopic substitution makes

it a valuable tool in various scientific applications, including as an internal standard for mass

spectrometry-based quantitative analysis and as a tracer in metabolic studies.[1] The

incorporation of deuterium increases the molecular weight of the compound, which is a

fundamental parameter for its identification and quantification.

Molecular and Physical Properties
The key quantitative data for ethyl acetoacetate-d5 and its non-deuterated counterpart are

summarized in the table below for direct comparison.
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Property Ethyl Acetoacetate-d5
Ethyl Acetoacetate (non-
deuterated)

Molecular Formula C₆H₅D₅O₃[2] C₆H₁₀O₃[3]

Molecular Weight 135.17 g/mol [2][4] 130.14 g/mol [3]

Appearance
Colorless to light yellow

liquid[2]
Colorless liquid[5]

Purity (by GC) 99.22%[2] ≥99%

Isotopic Enrichment 98.86%[2] N/A

Boiling Point

Not explicitly stated, expected

to be similar to the non-

deuterated form

181 °C (lit.)[5]

Melting Point

Not explicitly stated, expected

to be similar to the non-

deuterated form

-43 °C (lit.)[5]

Density

Not explicitly stated, expected

to be similar to the non-

deuterated form

1.029 g/mL at 20 °C (lit.)[5]

Refractive Index

Not explicitly stated, expected

to be similar to the non-

deuterated form

n20/D 1.419 (lit.)

CAS Number 55514-60-8[2][4] 141-97-9[3]

Structural Representation
The structural difference between ethyl acetoacetate and its deuterated analogue lies in the

substitution of hydrogen atoms with deuterium on the acetyl and methylene groups.

Caption: Structural formulas of ethyl acetoacetate and ethyl acetoacetate-d5.

Experimental Protocols
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Synthesis of Ethyl Acetoacetate-d5
While a specific, detailed protocol for the synthesis of ethyl acetoacetate-d5 is not readily

available in public literature, a plausible synthetic route would involve the Claisen condensation

of ethyl acetate-d3 with a deuterated base in a deuterated solvent, or the reaction of diketene

with deuterated ethanol. The classic laboratory preparation of ethyl acetoacetate involves the

Claisen condensation of ethyl acetate.[6][7] To achieve the d5 deuteration pattern, one would

likely start with deuterated precursors.

Plausible Synthesis Pathway for Ethyl Acetoacetate-d5

Reactants
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Product
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Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of ethyl acetoacetate-d5.
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Determination of Molecular Weight and Isotopic
Enrichment by Mass Spectrometry
The molecular weight and isotopic enrichment of ethyl acetoacetate-d5 are typically

determined using mass spectrometry (MS), often coupled with gas chromatography (GC-MS).

Methodology:

Sample Preparation: A dilute solution of ethyl acetoacetate-d5 is prepared in a suitable

volatile solvent (e.g., dichloromethane or ethyl acetate).

GC Separation: The sample is injected into a gas chromatograph to separate the analyte

from any impurities.

Mass Spectrometry Analysis: The eluent from the GC column is introduced into the mass

spectrometer. The instrument is operated in electron ionization (EI) mode.

Data Acquisition: Mass spectra are recorded, showing the mass-to-charge ratio (m/z) of the

molecular ion and its fragment ions.

Data Analysis:

The molecular weight is confirmed by the m/z of the molecular ion peak. For ethyl
acetoacetate-d5, this will be observed around m/z 135.

The isotopic enrichment is calculated by comparing the intensities of the ion peaks

corresponding to the deuterated molecule and any remaining non-deuterated or partially

deuterated species.

Purity Analysis by Gas Chromatography (GC)
The chemical purity of ethyl acetoacetate-d5 can be assessed using gas chromatography with

a flame ionization detector (GC-FID).

Methodology:

Instrument Setup: A gas chromatograph equipped with a suitable capillary column (e.g., a

non-polar or medium-polarity column) and an FID detector is used.
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Sample Preparation: The sample is diluted in an appropriate solvent.

Injection: A small volume of the prepared sample is injected into the GC.

Chromatographic Separation: The components of the sample are separated based on their

boiling points and interactions with the stationary phase of the column.

Detection: The FID detector generates a signal for each eluting compound.

Purity Calculation: The purity is determined by calculating the area percentage of the main

peak corresponding to ethyl acetoacetate-d5 relative to the total area of all peaks in the

chromatogram. A certificate of analysis for a commercial sample of ethyl acetoacetate-d5
indicates a purity of 99.22% as determined by GC.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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